Cas no 415720-36-4 ([1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol)

• Product Name: [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol
• CAS No: 415720-36-4
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 2166383
• Update Time: 2025-05-20

[1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol
• (1-(4-Chlorobenzyl)piperidin-2-yl)methanol
• [1-(4-chlorobenzyl)piperidin-2-yl]methanol
• Cambridge id 5355409
• Oprea1_307957
• SBB074516
• {1-[(4-chlorophenyl)methyl]-2-piperidyl}methan-1-ol

• Inchi： 1S/C13H18ClNO/c14-12-6-4-11(5-7-12)9-15-8-2-1-3-13(15)10-16/h4-7,13,16H,1-3,8-10H2
• InChI Key： JBWCXKGQDMBBCO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCCCC1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5

[1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol

Chemical Profile of [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol (CAS No. 415720-36-4)

[1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential applications in drug development. This compound, identified by the CAS number 415720-36-4, belongs to a class of molecules that have garnered considerable attention due to their structural features and biological activities. The presence of a piperidine ring and a chlorobenzyl substituent makes it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol consists of a central piperidine ring, which is a six-membered heterocyclic amine, attached to a chlorobenzyl group at the 1-position and a hydroxymethyl group at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for designing novel therapeutic agents. The chlorobenzyl moiety, in particular, is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and inflammation. The specific substitution pattern in [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol may contribute to its unique pharmacological profile, making it a valuable tool for studying drug-receptor interactions and developing new treatments.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. By serving as a building block, [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol can be modified through various chemical transformations to create novel analogs with enhanced biological activity. For instance, functionalization of the hydroxymethyl group could lead to the development of new pharmacophores with improved solubility or bioavailability.

Recent studies have highlighted the importance of piperidine derivatives in the treatment of neurological disorders. The piperidine ring is known to interact favorably with certain biological targets, making it an ideal scaffold for designing drugs that modulate neurotransmitter systems. [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol has been investigated as a potential lead compound for further derivatization aimed at developing treatments for conditions such as depression, anxiety, and epilepsy.

The synthesis of [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the piperidine ring followed by introduction of the chlorobenzyl and hydroxymethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at specific positions on the molecule.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol with biological targets. These studies provide valuable insights into how structural modifications can influence pharmacological activity. For example, virtual screening techniques have been used to identify potential binding pockets on target proteins where this compound could dock effectively.

The pharmacokinetic properties of [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing data that will inform future clinical trials and drug development strategies.

In conclusion, [1-(4-Chloro-benzyl)-piperidin-2-yl]-methanol represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this molecule and its derivatives, it is likely to play an increasingly important role in drug discovery and development.